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Compound of Interest

Compound Name: 8-Nitroguanosine

Cat. No.: B126670 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
8-Nitroguanosine (8-nitroG) is a significant biomarker for nitrative stress and DNA damage. It

is formed when reactive nitrogen species (RNS), such as peroxynitrite, react with guanine

residues in DNA.[1][2] Elevated levels of 8-nitroG are associated with various

pathophysiological conditions, including inflammation, neurodegenerative diseases, and

carcinogenesis.[1][2][3] Its presence in biological samples can serve as an indicator of nitrative

damage and may be crucial for evaluating the risk of inflammation-related cancers.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

selective analytical technique for the quantitative analysis of 8-nitroG in complex biological

matrices. This method allows for precise measurement of this DNA lesion, even at very low

concentrations. However, the inherent instability of 8-nitroguanine in DNA, which can be rapidly

depurinated, presents a significant analytical challenge.

This application note provides a detailed protocol for the sensitive and reliable quantification of

8-nitroguanine in DNA samples using LC-MS/MS, including an optional derivatization step to

enhance specificity and sensitivity.
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During inflammation, inducible nitric oxide synthase (iNOS) produces nitric oxide (NO), which

can react with superoxide anions (O₂⁻) to form the potent nitrating agent, peroxynitrite

(ONOO⁻). Peroxynitrite can then nitrate the guanine base at the C8 position, forming 8-

nitroguanine. This lesion is chemically unstable and can be spontaneously released from the

DNA backbone, creating an apurinic site, which is a mutagenic event.
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Caption: Pathway of 8-Nitroguanosine formation and its mutagenic potential.

Experimental Workflow
The overall workflow for the LC-MS/MS analysis of 8-nitroguanine involves several key stages,

from initial sample preparation to final data acquisition and analysis. Due to the instability of 8-

nitroguanine, which is easily lost during standard DNA extraction, a direct analysis method

following nuclear membrane lysis is suggested to account for lesions in both DNA and RNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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